Cas no 1206450-70-5 (4H,5H-imidazo1,5-aquinazolin-5-one)

• Product Name: 4H,5H-imidazo1,5-aquinazolin-5-one
• CAS No: 1206450-70-5
• MF: C₁₀H₇N₃O
• MW: 185.182081460953
• MDL: MFCD24615078
• CID: 1101754
• PubChem ID: 56638916
• Update Time: 2025-07-15

4H,5H-imidazo1,5-aquinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]quinazolin-5(4H)-one
• 4H,5H-imidazo1,5-aquinazolin-5-one
• DB-198350
• 4H,5H-Imidazo[1,5-a]quinazolin-5-one
• 1206450-70-5
• SCHEMBL7369654
• EN300-212302

• MDL： MFCD24615078
• Inchi： 1S/C10H7N3O/c14-10-7-3-1-2-4-8(7)13-6-11-5-9(13)12-10/h1-6H,(H,12,14)
• InChI Key： JGWRDXAKPGDTBM-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N2C=NC=C2N1

Computed Properties

• Exact Mass: 185.058911855g/mol
• Monoisotopic Mass: 185.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4H,5H-imidazo1,5-aquinazolin-5-one

4H,5H-imidazo[1,5-a]quinazolin-5-one: An Overview of a Promising Compound (CAS No. 1206450-70-5)

4H,5H-imidazo[1,5-a]quinazolin-5-one (CAS No. 1206450-70-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazoquinazolines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular structure of 4H,5H-imidazo[1,5-a]quinazolin-5-one consists of a fused heterocyclic system with an imidazole ring and a quinazoline ring. The presence of these rings confers the compound with a high degree of chemical stability and the ability to interact with various biological targets. Recent studies have highlighted the importance of this compound in drug discovery and development, particularly in the context of targeted therapies.

In terms of its chemical properties, 4H,5H-imidazo[1,5-a]quinazolin-5-one is characterized by its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This solubility profile makes it suitable for use in various experimental settings, including in vitro assays and in vivo studies. Additionally, the compound exhibits good thermal stability, which is crucial for maintaining its integrity during synthesis and storage.

One of the key areas of research involving 4H,5H-imidazo[1,5-a]quinazolin-5-one is its potential as an antiviral agent. Studies have shown that this compound can inhibit the replication of several viruses, including influenza and hepatitis C viruses. The mechanism of action is believed to involve the disruption of viral protein synthesis or the inhibition of viral entry into host cells. These findings have significant implications for the development of new antiviral drugs, especially in light of the ongoing global health challenges posed by viral infections.

Beyond its antiviral properties, 4H,5H-imidazo[1,5-a]quinazolin-5-one has also been investigated for its anticancer activity. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this activity is thought to involve the modulation of signaling pathways that regulate cell proliferation and survival. These findings suggest that 4H,5H-imidazo[1,5-a]quinazolin-5-one could be a valuable lead compound for the development of novel anticancer therapies.

In addition to its direct biological effects, 4H,5H-imidazo[1,5-a]quinazolin-5-one has been explored as a scaffold for the design and synthesis of more potent and selective analogs. Chemists have employed various synthetic strategies to modify the core structure of this compound, leading to the identification of derivatives with enhanced pharmacological properties. For example, the introduction of substituents at specific positions on the imidazole or quinazoline rings has been shown to improve potency and selectivity against target proteins.

The pharmacokinetic properties of 4H,5H-imidazo[1,5-a]quinazolin-5-one have also been studied to understand its behavior in biological systems. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target site in vivo and exert its therapeutic effects without causing significant toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of 4H,5H-imidazo[1,5-a]quinazolin-5-one-based drugs in human subjects. Early results from these trials have been promising, with several compounds showing good tolerability and preliminary evidence of therapeutic benefit. However, further research is needed to fully understand the potential risks and benefits associated with these drugs.

In conclusion, 4H,5H-imidazo[1,5-a]quinazolin-5-one (CAS No. 1206450-70-5) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in healthcare.